Cas no 69821-61-0 (2,4,6-Trimethyl-1-(prop-2-en-1-yl)pyridin-1-ium perchlorate)

• Product Name: 2,4,6-Trimethyl-1-(prop-2-en-1-yl)pyridin-1-ium perchlorate
• CAS No: 69821-61-0
• CID: 4657293
• Update Time: 2025-11-06

2,4,6-Trimethyl-1-(prop-2-en-1-yl)pyridin-1-ium perchlorate Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trimethyl-1-(prop-2-en-1-yl)pyridin-1-ium perchlorate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2,4,6-Trimethyl-1-(prop-2-en-1-yl)pyridin-1-ium perchlorate

Research Briefing on 2,4,6-Trimethyl-1-(prop-2-en-1-yl)pyridin-1-ium perchlorate (CAS: 69821-61-0)

2,4,6-Trimethyl-1-(prop-2-en-1-yl)pyridin-1-ium perchlorate (CAS: 69821-61-0) is a quaternary ammonium salt that has garnered significant attention in recent chemical and biomedical research due to its unique structural properties and potential applications. This compound belongs to the class of pyridinium salts, which are known for their diverse applications in organic synthesis, catalysis, and pharmaceutical development. The presence of the perchlorate anion and the allyl group in its structure makes it particularly interesting for studying ionic interactions and reactivity in various chemical environments.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its potential as a precursor for more complex chemical entities. The compound's stability under different conditions has been investigated, revealing interesting insights into its behavior in solution and solid states. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its structural features and confirm its purity for further applications.

In the biomedical field, preliminary investigations have explored the biological activity of 2,4,6-Trimethyl-1-(prop-2-en-1-yl)pyridin-1-ium perchlorate and its derivatives. While comprehensive pharmacological studies are still ongoing, initial results suggest potential antimicrobial properties against certain bacterial strains. The compound's mechanism of action appears to involve disruption of microbial cell membranes, a property shared by many quaternary ammonium compounds. However, further toxicological studies are required to assess its safety profile for potential therapeutic applications.

The compound has also shown promise in materials science applications. Recent research has demonstrated its utility as a building block for ionic liquids with tunable properties. The combination of its pyridinium core and perchlorate counterion offers interesting possibilities for designing new materials with specific conductivity and solubility characteristics. These developments could have significant implications for energy storage systems and specialty chemical formulations.

From a synthetic chemistry perspective, 2,4,6-Trimethyl-1-(prop-2-en-1-yl)pyridin-1-ium perchlorate serves as a valuable intermediate in various organic transformations. Its reactivity in alkylation and polymerization reactions has been particularly noteworthy, opening avenues for creating novel polymeric materials with potential applications in drug delivery systems and specialty coatings. The allyl group present in the molecule provides an additional handle for further functionalization through click chemistry approaches.

Future research directions for this compound include more detailed investigations into its biological activities, optimization of synthetic protocols for large-scale production, and exploration of its potential in advanced material applications. The current body of research suggests that 2,4,6-Trimethyl-1-(prop-2-en-1-yl)pyridin-1-ium perchlorate represents a versatile chemical entity with multiple potential applications across chemical, pharmaceutical, and material science domains.